Chloro(diethyl)germyl--diethyl-lambda~2~-germane (2/1)

• CAS No.: 51923-90-1
• Molecular Formula: C12H30Cl2Ge3
• Molecular Weight: 463.2 g/mol
• InChI: InChI=1S/2C4H10ClGe.C4H10Ge/c2*1-3-6(5)4-2;1-3-5-4-2/h2*3-4H2,1-2H3;3-4H2,1-2H3
• InChI Key: RXONBVLACQXMRT-UHFFFAOYSA-N
• Canonical SMILES: CC[Ge]CC.CC[Ge](CC)Cl.CC[Ge](CC)Cl

Description

Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1) is a compound that contains germanium, a metalloid element

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1) typically involves the reaction of diethylgermanium chloride with diethylgermanium hydride under controlled conditions. The reaction is carried out in an inert atmosphere to prevent oxidation and other side reactions. The reaction mixture is usually heated to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or chromatography may be employed to obtain high-purity Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1).

Chemical Reactions Analysis

Types of Reactions

Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1) can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form germanium dioxide and other oxidation products.

Reduction: Reduction reactions can convert the compound into lower oxidation state germanium compounds.

Substitution: The chlorine atom in the compound can be substituted with other functional groups such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and nitric acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like Grignard reagents or organolithium compounds.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield germanium dioxide, while substitution reactions can produce a variety of organogermanium compounds.

Scientific Research Applications

Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1) has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other organogermanium compounds.

Biology: Research is ongoing to explore its potential biological activities and applications in medicinal chemistry.

Medicine: The compound is being investigated for its potential use in drug development and as a therapeutic agent.

Industry: It is used in the production of semiconductors and other advanced materials.

Mechanism of Action

The mechanism by which Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1) exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound can form coordination complexes with metal ions, which may influence its biological activity. Additionally, its ability to undergo various chemical reactions allows it to participate in different biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• Diethylgermanium chloride
• Diethylgermanium hydride
• Tetramethylgermanium

Uniqueness

Chloro(diethyl)germyl–diethyl-lambda~2~-germane (2/1) is unique due to its specific combination of germanium, chlorine, and diethyl groups. This unique structure imparts distinct chemical properties and reactivity compared to other organogermanium compounds.